1,4-Dithia-7-azaspiro[4.4]nonane-8-carboxylic acid, (8S)-
Overview
Description
“1,4-Dithia-7-azaspiro[4.4]nonane-8-carboxylic acid, (8S)-” is a chemical compound with the molecular formula C7H11NO2S2 . It has a molecular weight of 205.3 g/mol . The IUPAC name for this compound is 1,4-dithia-7-azaspiro[4.4]nonane-8-carboxylic acid .
Molecular Structure Analysis
The InChI string for this compound is InChI=1S/C7H11NO2S2/c9-6(10)5-3-7(4-8-5)11-1-2-12-7/h5,8H,1-4H2,(H,9,10) . The canonical SMILES string is C1CSC2(S1)CC(NC2)C(=O)O .Physical and Chemical Properties Analysis
The predicted boiling point of this compound is 427.4±45.0 °C . The predicted density is 1.47±0.1 g/cm3 . The pKa value is predicted to be 2.14±0.20 .Scientific Research Applications
Synthesis Methods
- Synthesis of N-butyloxycarbonylalanyl-1,4dioxa-7-azaspiro[4,4]nonane-8(S)-carboxylic acid ethyl ester : A four-step method for synthesis involving the formation of N-benzyloxycarbonyl-1,4-dioxa-7-azaspiro[4,4]nonane-8(S)-carboxylic acid ethyl ester was developed (Slavinskaya et al., 1996).
Crystal Structure
- Crystal Structure of Spirapril Hydrochloride Hydrate : The crystal structure of spirapril hydrochloride, a derivative of 1,4-Dithia-7-azaspiro[4.4]nonane-8-carboxylic acid, was determined, revealing a trans conformation along the amide bond (Wei-Xuan Xu et al., 1998).
Novel ACE Inhibitor
- Topical Ocular Hypotensive Agent : SCH 33861, a novel, non-sulfhydryl angiotensin converting enzyme (ACE) inhibitor with marked topical ocular hypotensive activity, was studied for its systemic effects following topical administration (Watkins et al., 1988).
Hepatitis C Inhibition
- Hepatitis C NS3 Protease Inhibitors : In the development of a second-generation Hepatitis C (HCV) NS3 serine protease inhibitor, SAR studies were conducted using compounds with (S)-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxylic acid as a P2 substituent (Nair et al., 2010).
Pharmacological Properties
- Anticonvulsant Properties : N-phenylamino derivatives of 2-azaspiro[4.4]nonane-1,3-diones were synthesized and their pharmacological properties, including anticonvulsant properties, were examined (Kamiński et al., 2008).
Inhibitory Activity
- Matrix Metalloproteinase Inhibitors : Novel sulfonyl phosphonic 1,4-dithia-7-azaspiro[4,4]nonane derivatives were synthesized and evaluated for their activity against matrix metalloproteinase-2 (MMP-2), showing moderate inhibitory activity (Zhang et al., 2017).
Antibacterial Activity
- Potent Antibacterial Drugs for Respiratory Tract Infections : 7-[7-amino-7-methyl-5-azaspiro[2.4]heptan-5-yl]-8-methoxyquinolines were synthesized as potential antibacterial drugs, showing potent activity against various respiratory pathogens (Odagiri et al., 2013).
Mechanism of Action
Target of Action
The primary targets of (S)-1,4-DITHIA-7-AZASPIRO[4.4]NONANE-8-CARBOXYLIC ACID are currently unknown. The compound is a relatively new entity and research is ongoing to identify its specific targets and their roles .
Mode of Action
It is known that the compound interacts with its targets in a way that leads to changes in cellular processes .
Biochemical Pathways
The biochemical pathways affected by (S)-1,4-DITHIA-7-AZASPIRO[4It is known that the compound can influence free radical chemistry .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of (S)-1,4-DITHIA-7-AZASPIRO[4It is known that the compound is a powder at room temperature, suggesting that it could be administered orally .
Result of Action
The molecular and cellular effects of (S)-1,4-DITHIA-7-AZASPIRO[4It is known that the compound can influence free radical chemistry, which could have various effects on cellular processes .
Properties
IUPAC Name |
(8S)-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO2S2/c9-6(10)5-3-7(4-8-5)11-1-2-12-7/h5,8H,1-4H2,(H,9,10)/t5-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRRCQQGBVXMEKW-YFKPBYRVSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2(S1)CC(NC2)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CSC2(S1)C[C@H](NC2)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00510477 | |
Record name | (8S)-1,4-Dithia-7-azaspiro[4.4]nonane-8-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00510477 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
83552-44-7 | |
Record name | 1,4-Dithia-7-azaspiro(4.4)nonane-8-carboxylic acid, (8S)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0083552447 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (8S)-1,4-Dithia-7-azaspiro[4.4]nonane-8-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00510477 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,4-DITHIA-7-AZASPIRO(4.4)NONANE-8-CARBOXYLIC ACID, (8S)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/OOD8385Z2E | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.